Cas no 733030-58-5 (2-Thiazolamine, 4-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-)

• Product Name: 2-Thiazolamine, 4-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-
• CAS No: 733030-58-5
• MF: C₁₆H₁₇N₃OS
• MW: 299.39068198204
• CID: 5232438
• Update Time: 2026-03-07

2-Thiazolamine, 4-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-

• Inchi： 1S/C16H17N3OS/c1-10-8-14(15-9-21-16(17)18-15)11(2)19(10)12-4-6-13(20-3)7-5-12/h4-9H,1-3H3,(H2,17,18)
• InChI Key： OHUSIZLKFDJJCN-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=C(C)N(C3=CC=C(OC)C=C3)C=2C)N=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-Thiazolamine, 4-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-

Research Brief on 2-Thiazolamine, 4-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]- (CAS: 733030-58-5): Recent Advances and Applications

2-Thiazolamine, 4-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]- (CAS: 733030-58-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature highlights the compound's versatility as a building block in the design of small-molecule inhibitors targeting specific signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Thiazolamine, 4-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]- exhibited potent inhibitory effects on NF-κB, a transcription factor implicated in chronic inflammation and cancer. The study utilized molecular docking and in vitro assays to elucidate the binding interactions and structure-activity relationships (SAR) of these derivatives, providing valuable insights for further optimization.

In addition to its anti-inflammatory properties, the compound has shown promise in oncology research. A 2024 preprint on bioRxiv reported that a series of thiazolamine-based analogs, including 733030-58-5, displayed selective cytotoxicity against certain cancer cell lines, such as MCF-7 (breast cancer) and A549 (lung adenocarcinoma). Mechanistic studies revealed that these compounds induce apoptosis via mitochondrial dysfunction and ROS generation, suggesting their potential as chemotherapeutic agents. However, further in vivo studies are needed to validate these findings and assess their safety profiles.

The synthesis of 2-Thiazolamine, 4-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]- has also been optimized in recent years. A 2023 paper in Organic Letters described a novel one-pot multicomponent reaction (MCR) approach, which significantly improved the yield and scalability of the compound. This methodological advancement is expected to facilitate its broader use in medicinal chemistry and high-throughput screening campaigns.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through systematic pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and unlocking the full therapeutic potential of 2-Thiazolamine, 4-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-.

In conclusion, recent research on 733030-58-5 underscores its significance as a versatile scaffold in drug discovery. Its dual role as an anti-inflammatory and anticancer agent, coupled with advances in synthetic methodologies, positions it as a compelling candidate for further investigation. Future studies should focus on optimizing its pharmacological properties and exploring its applications in combination therapies and targeted drug delivery systems.